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Compound of Interest

Compound Name: Hypogeic acid

Cat. No.: B13961893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the physical properties of hypogeic
acid in its crystalline form. With a focus on delivering precise data and methodologies, this

document serves as a comprehensive resource for professionals in research and drug

development. This guide clarifies the distinction between the isomers of hypogeic acid,

presents available quantitative data, outlines experimental protocols for property determination,

and visualizes a key biological pathway.

Introduction to Hypogeic Acid and its Isomerism
Hypogeic acid (C16H30O2) is a monounsaturated fatty acid. It exists as two geometric

isomers: cis-7-hexadecenoic acid and trans-7-hexadecenoic acid. The arrangement of the

hydrocarbon chain around the double bond dictates the molecule's shape and, consequently,

its physical properties.

trans-7-Hexadecenoic Acid ((E)-hexadec-7-enoic acid): This isomer is characterized by a

more linear structure, which allows for more efficient packing in the solid state. As a result, it

presents as colorless, needle-like crystals at room temperature.[1] This guide will primarily

focus on the physical properties of this crystalline trans isomer.

cis-7-Hexadecenoic Acid ((Z)-7-hexadecenoic acid): The cis configuration introduces a

distinct bend in the hydrocarbon chain. This kink hinders orderly packing, resulting in a lower

melting point; this isomer is typically a liquid at room temperature. While not the focus for
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crystalline properties, its biological activities, particularly its anti-inflammatory role, are of

significant scientific interest.

Quantitative Physical Properties
The following tables summarize the known quantitative physical properties of trans-hypogeic
acid. Due to the limited availability of specific crystallographic data for this compound, the

properties of palmitic acid (hexadecanoic acid), a saturated fatty acid of the same carbon chain

length, are provided for comparative context.

Table 1: General Physical Properties of trans-Hypogeic Acid

Property Value Reference

Appearance Colorless needles [1]

Molecular Formula C16H30O2 [1]

Molar Mass 254.414 g·mol−1 [1]

Melting Point 33 °C (306 K) [1]

Boiling Point 374.80 °C (647.95 K) [1]

Solubility in Alcohol Soluble [1]

Solubility in Water

Reported as "soluble"

(quantitative data not

available)

[1]

Table 2: Crystallographic Properties

Specific, experimentally determined crystal structure data for trans-hypogeic acid is not readily

available in published literature. For illustrative purposes, the crystallographic data for the C-

form of palmitic acid is presented below. Fatty acids, including trans-unsaturated ones, can

exhibit polymorphism, commonly crystallizing in α, β', and β forms, which differ in their subcell

packing.
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Property
Palmitic Acid (C-form) - for
comparison

Reference

Crystal System Monoclinic

Space Group P21/a

Unit Cell Parameters
a = 9.51 Å, b = 4.95 Å, c =

45.98 Å, β = 128.5°

Density (calculated) ~1.0 g/cm³

Experimental Protocols for Physical Property
Determination
This section outlines the standard methodologies for characterizing the physical properties of

fatty acid crystals like trans-hypogeic acid.

Determination of Melting Point (Differential Scanning
Calorimetry - DSC)
Objective: To determine the melting point and observe other thermal transitions (e.g.,

polymorphic transformations).

Methodology:

A small, precisely weighed sample (1-5 mg) of crystalline hypogeic acid is hermetically

sealed in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC furnace.

The furnace is heated at a controlled, linear rate (e.g., 5 °C/min) over a specified

temperature range (e.g., 0 °C to 50 °C).

The differential heat flow between the sample and the reference is recorded as a function of

temperature.
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The melting point is determined as the peak temperature of the endothermic melting event

on the resulting thermogram.

Crystal Structure Analysis (X-Ray Diffraction - XRD)
Objective: To determine the crystal system, space group, and unit cell dimensions, and to

identify the polymorphic form.

Methodology:

A finely powdered sample of crystalline hypogeic acid is prepared to ensure random

orientation of the crystallites.

The sample is mounted on a sample holder in a powder diffractometer.

A monochromatic X-ray beam (commonly Cu Kα radiation) is directed at the sample.

The sample is rotated, and the intensity of the diffracted X-rays is measured by a detector as

a function of the diffraction angle (2θ).

The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed. The positions and

intensities of the diffraction peaks are used to determine the crystal lattice parameters. Short-

spacing values in the wide-angle region are characteristic of the polymorphic form (α, β', or

β).

Solubility Determination
Objective: To quantitatively determine the solubility of hypogeic acid in various solvents at

different temperatures.

Methodology (Isothermal Saturation Method):

An excess amount of crystalline hypogeic acid is added to a known volume of the solvent

(e.g., ethanol, water) in a sealed, temperature-controlled vessel.

The mixture is agitated (e.g., using a magnetic stirrer) at a constant temperature for a

sufficient time to reach equilibrium (typically 24-48 hours).
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After reaching equilibrium, the agitation is stopped, and the undissolved solid is allowed to

settle.

A known volume of the clear, saturated supernatant is carefully withdrawn using a heated or

filtered syringe to avoid precipitation.

The solvent is evaporated from the withdrawn sample, and the mass of the remaining

dissolved hypogeic acid is determined gravimetrically.

The solubility is calculated and expressed in units such as g/100 mL or mol/L.

This procedure is repeated at various temperatures to determine the temperature

dependence of solubility.

Biological Relevance: Anti-inflammatory Signaling
Pathway
While the crystalline form is the trans isomer, the biologically active form is typically the cis

isomer. cis-Hypogeic acid is involved in anti-inflammatory signaling pathways. The diagram

below illustrates the differential roles of phospholipase A2 enzymes in releasing pro-

inflammatory versus anti-inflammatory fatty acids from membrane phospholipids.

Cell Membrane Phospholipid

Phospholipid
(e.g., Phosphatidylcholine)

cPLA2α
(Calcium-dependent)

iPLA2β
(Calcium-independent)

Arachidonic AcidReleases

cis-Hypogeic Acid
Releases

Pro-inflammatory
Eicosanoids

Leads to

Anti-inflammatory
Mediators

Leads to

Click to download full resolution via product page

Caption: Phospholipase A2-mediated fatty acid signaling pathways.

This workflow illustrates how the selective action of iPLA2β on membrane phospholipids can

release cis-hypogeic acid, initiating anti-inflammatory responses. This is in contrast to the

action of cPLA2α, which releases arachidonic acid, a precursor to pro-inflammatory molecules.
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This pathway highlights the potential therapeutic importance of understanding and modulating

hypogeic acid metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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